Cas no 74710-25-1 (Tris(diethylammonium) phosphate)

• Product Name: Tris(diethylammonium) phosphate
• CAS No: 74710-25-1
• MF: C₁₂H₃₆N₃O₄P
• MW: 317.405704498291
• CID: 577481
• PubChem ID: 23168876
• Update Time: 2025-04-19

Tris(diethylammonium) phosphate Chemical and Physical Properties

Names and Identifiers

• Tris(diethylammonium) phosphate
• diethylazanium,phosphate
• EINECS 277-971-4
• 74710-25-1
• NS00090455

• Inchi： 1S/3C4H11N.H3O4P/c3*1-3-5-4-2;1-5(2,3)4/h3*5H,3-4H2,1-2H3;(H3,1,2,3,4)
• InChI Key： SXRAODMECQEOMY-UHFFFAOYSA-N
• SMILES： P(=O)([O-])([O-])[O-].[NH2+](CC)CC.[NH2+](CC)CC.[NH2+](CC)CC

Computed Properties

• Exact Mass: 317.24434364g/mol
• Monoisotopic Mass: 317.24434364g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 47.9
• Covalently-Bonded Unit Count: 4
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 136Ų

Experimental Properties

• PSA: 123.66000
• LogP: 2.09150